Cas no 10001-05-5 (Piperazine, 1-methyl-4-(2-methyl-1-oxopropyl)-)

Piperazine, 1-methyl-4-(2-methyl-1-oxopropyl)- structure
10001-05-5 structure
Product Name:Piperazine, 1-methyl-4-(2-methyl-1-oxopropyl)-
CAS No:10001-05-5
MF:C9H18N2O
MW:170.252022266388
CID:1124222
PubChem ID:3485569
Update Time:2025-04-20

Piperazine, 1-methyl-4-(2-methyl-1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-methyl-4-(2-methyl-1-oxopropyl)-
    • 2-methyl-1-(4-methylpiperazin-1-yl)propan-1-one
    • SCHEMBL188546
    • 10001-05-5
    • AKOS003856439
    • Inchi: 1S/C9H18N2O/c1-8(2)9(12)11-6-4-10(3)5-7-11/h8H,4-7H2,1-3H3
    • InChI Key: BDRXIHMSZOYUAN-UHFFFAOYSA-N
    • SMILES: O=C(C(C)C)N1CCN(C)CC1

Computed Properties

  • Exact Mass: 170.141913202g/mol
  • Monoisotopic Mass: 170.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 23.6Ų

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